Cas no 126683-99-6 (Di(adamantan-1-yl)phosphinic Chloride)

• Product Name: Di(adamantan-1-yl)phosphinic Chloride
• CAS No: 126683-99-6
• MF: C₂₀H₃₀ClOP
• MW: 352.8783659935
• MDL: MFCD02690406
• CID: 897319
• PubChem ID: 5191267
• Update Time: 2025-10-22

Di(adamantan-1-yl)phosphinic Chloride Chemical and Physical Properties

Names and Identifiers

• di-1-adamantylphosphinic chloride
• 1-[1-adamantyl(chloro)phosphoryl]adamantane
• bis(1-adamantyl)phosphinic chloride
• Di-1-adamantylphosphinsaeurechlorid
• Di-1-adamantylphosphinyl chloride
• P,P-Bis(tricyclo[3.3.1.1(3,7)]dec-1-yl)phosphinic chloride
• phosphinic chloride
• Di(adamantan-1-yl)phosphinic chloride
• P,P-Bis(tricyclo[3.3.1.13,7]dec-1-yl)phosphinic chloride
• Di-1-adamantylphosphinicchloride,98%
• SCHEMBL1091418
• AKOS027470066
• RTFVOXURDFZPKR-UHFFFAOYSA-N
• H10527
• [(3R,5S,7s)-adamantan-1-yl][(3R,5s)-adamantan-1-yl]phosphinoyl chloride
• bis(adamantan-1-yl)phosphinoyl chloride
• Phosphinic chloride, P,P-bis(tricyclo[3.3.1.13,7]dec-1-yl)-
• DTXSID50409322
• Diadamantylphosphinic acid chloride
• GS-5736
• 126683-99-6
• MFCD02690406
• AKOS032949898
• YSZC3732
• CS-0105918
• DB-062498
• Di(adamantan-1-yl)phosphinic Chloride

• MDL： MFCD02690406
• Inchi： 1S/C20H30ClOP/c21-23(22,19-7-13-1-14(8-19)3-15(2-13)9-19)20-10-16-4-17(11-20)6-18(5-16)12-20/h13-18H,1-12H2
• InChI Key： RTFVOXURDFZPKR-UHFFFAOYSA-N
• SMILES： ClP(C12CC3CC(CC(C3)C1)C2)(C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 352.17200
• Monoisotopic Mass: 352.1722803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.23
• Melting Point: 197-199 ºC
• Boiling Point: 462.7±45.0 °C at 760 mmHg
• Flash Point: 233.6±28.7 °C
• PSA: 26.88000
• LogP: 6.44090
• Solubility: Not available
• Sensitiveness: moisture sensitive
• Vapor Pressure: No data available

Di(adamantan-1-yl)phosphinic Chloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on Di(adamantan-1-yl)phosphinic Chloride

Di(adamantan-1-yl)phosphinic Chloride: A Comprehensive Overview

Di(adamantan-1-yl)phosphinic Chloride (CAS No. 126683-99-6) is a unique organophosphorus compound that has garnered significant attention in the fields of organic synthesis, materials science, and catalysis. This compound, characterized by its adamantanyl groups and phosphinic chloride functionality, exhibits remarkable chemical properties that make it invaluable in various applications. In this article, we delve into the structural features, synthesis methods, applications, and recent advancements associated with this compound.

The molecular structure of Di(adamantan-1-yl)phosphinic Chloride consists of two adamantanyl groups attached to a central phosphorus atom, which is further bonded to a chlorine atom. The adamantane framework, known for its high stability and rigidity, imparts exceptional thermal and chemical resistance to the compound. This structural integrity makes it suitable for demanding environments, such as high-temperature reactions or harsh chemical conditions.

Recent studies have highlighted the versatility of Di(adamantan-1-yl)phosphinic Chloride in catalytic applications. Researchers have demonstrated its effectiveness as a ligand in transition metal-catalyzed reactions, particularly in asymmetric catalysis. The bulky adamantanyl groups serve as excellent steric directors, enabling precise control over the stereochemistry of the products. This has led to its widespread use in the synthesis of chiral molecules, which are critical in pharmaceuticals and agrochemicals.

In addition to its catalytic roles, Di(adamantan-1-yl)phosphinic Chloride has found applications in materials science. Its ability to form stable complexes with various metals has made it a valuable component in the development of novel materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties, including high surface area and tunable pore sizes, making them ideal for gas storage and separation technologies.

The synthesis of Di(adamantan-1-yl)phosphinic Chloride typically involves the reaction of adamantane derivatives with phosphorylating agents under controlled conditions. Recent advancements in synthetic methodologies have focused on improving the efficiency and scalability of these processes. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while maintaining product purity. Such innovations are crucial for meeting the growing demand for this compound in industrial applications.

One of the most promising areas of research involving Di(adamantan-1-yl)phosphinic Chloride is its application in drug discovery. The compound's ability to act as a bioisostere or pharmacophore mimic has opened new avenues in medicinal chemistry. By incorporating this compound into drug candidates, scientists can enhance drug stability and bioavailability while maintaining therapeutic efficacy.

Furthermore, Di(adamantan-1-yl)phosphinic Chloride has shown potential in electronic materials. Its ability to coordinate with metal ions makes it a candidate for use in semiconductors and optoelectronic devices. Recent studies have explored its role in enhancing the performance of organic light-emitting diodes (OLEDs) by improving charge transport properties.

In conclusion, Di(adamantan-1-yl)phosphinic Chloride (CAS No. 126683-99-6) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.